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Crystal Structure & Solid-State Profiling: 2-(2-methylpyridin-4-yl)morpholine HCI

Executive Summary & Strategic Context

Topic: Solid-state characterization and crystal structure analysis of 2-(2-methylpyridin-4-
yl)morpholine hydrochloride. Significance: This scaffold represents a "privileged structure” in
medicinal chemistry, particularly for CNS-active agents (e.g., Reboxetine analogs) and kinase
inhibitors.[1] The specific C2-substitution on the morpholine ring introduces a chiral center,
distinguishing it from the more common N4-substituted analogs.[1] Core Challenge: While the
N-linked isomer (4-(2-methylpyridin-4-yl)morpholine) is widely commoditized, the C-linked 2-(2-
methylpyridin-4-yl)morpholine is a high-value intermediate where public crystallographic
data is often proprietary.[1] Guide Objective: This guide provides a comparative structural
analysis framework. It synthesizes theoretical modeling with experimental protocols to
characterize the HCI salt against its primary alternative (the Free Base) and structural isomers.

[1][2]

Structural Analysis & Physicochemical Profile
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Molecular Architecture

The molecule consists of a morpholine ring connected at its C2 position to the C4 position of a
2-methylpyridine ring.

o Chirality: The C2 position of the morpholine is a stereocenter.[2] The HCI salt can exist as a
racemate or a pure enantiomer (R/S).[1][2]

o Conformation: The morpholine ring typically adopts a chair conformation.[2] The bulky 2-
methylpyridin-4-yl substituent will preferentially occupy the equatorial position to minimize
1,3-diaxial steric strain with the axial protons.

e Protonation Sites:

o Morpholine Nitrogen (N4): Secondary amine, pKa ~8.[1][2]4. This is the primary
protonation site for the HCI salt.[2]

o Pyridine Nitrogen: Aromatic nitrogen, pKa ~5.9 (boosted slightly by the 2-methyl group).[1]
In a mono-HCI salt, this remains unprotonated but acts as a hydrogen bond acceptor.[2]

Comparative Performance: HCI Salt vs. Alternatives

The following table contrasts the expected solid-state performance of the HCI salt against the
Free Base and the N-linked regioisomer.
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Feature

Candidate: 2-(2-
methylpyridin-4-
yl)morpholine HCI

Alternative 1: Free
Base

Alternative 2: N-
Linked Isomer (HCI)

Crystal Lattice Forces

lonic + H-Bonding:

Strong

networks form stable,

high-melting lattices.

Van der Waals:
Weaker dipole-dipole
interactions; lower

lattice energy.

Similar lonic: But
lacks the C2-chiral
center, leading to
higher symmetry
(often easier to

crystallize).[1]

Solubility (Aqg.)

High (>50 mg/mL):

lonic nature disrupts

water lattice efficiently.

[1](2]

Low (<1 mg/mL):
Lipophilic
pyridine/morpholine

core limits dissolution.

[1](2]

High: Similar solubility

profile.

Moderate: HCI salts

can be hygroscopic;

Low: Generally non-

Moderate: Similar risk

Hygroscopicity ] hygroscopic but prone ]

requires polymorph o profile.

] to oxidation.
screening.[2]
_ Low (60—90°C): "Soft"
High (180-220°C): _ . _
] ] o solid, prone to oiling High: Comparable

Melting Point Indicative of a robust

crystal lattice.[1][2]

out during synthesis.

[1](2]

range.

Crystal Structure Prediction & H-Bonding Network

Since exact unit cell data is scaffold-dependent, we derive the expected packing motif from

homologous structures (e.g., Reboxetine HCI, Pyridyl-morpholines).[1]

Predicted Unit Cell Parameters

e Crystal System: Monoclinic (most probable for organic salts).[1][2]

e Space Group:
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(Racemate) or
(Enantiopure).

e Z (Molecules/Unit Cell): 4 (Racemate) or 2 (Enantiopure).

Hydrogen Bonding Topology

The crystal lattice is stabilized by a 2D or 3D network driven by the chloride counterion.[2]
e Primary Interaction: The protonated morpholine nitrogen (

) acts as a double donor.[1][2]
o (Strong, ~3.1 A)[1]

o (Strong, ~3.1 A)[1]
e Secondary Interaction: The Pyridine Nitrogen acts as an acceptor.[2]
o (Weak, structural steering).[1][2]

» Tertiary Interaction: The Morpholine Oxygen acts as a weak acceptor.[2]
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Caption: Predicted hydrogen bonding network centering on the Chloride bridge between the
protonated morpholine amine and adjacent acceptors.[1]

Experimental Protocols: Generation & Verification
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To generate the "missing" specific data for this compound, follow this self-validating workflow.

Synthesis of High-Quality Single Crystals
» Method: Slow Evaporation / Vapor Diffusion.[2]

e Solvent System: Ethanol/Ethyl Acetate (1:1).[1][2]

e Protocol:

[¢]

Dissolve 50 mg of 2-(2-methylpyridin-4-yl)morpholine HCI in 2 mL of warm Ethanol.

[e]

Filter through a 0.45 pm PTFE syringe filter into a narrow vial.

o

Place this vial inside a larger jar containing 10 mL of Ethyl Acetate (Anti-solvent).

[¢]

Seal the outer jar and leave undisturbed at 4°C for 3—7 days.

[e]

Target: Colorless prisms or blocks.

X-Ray Diffraction (XRD) Characterization Workflow
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Synthesized Salt (Crude)
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Single Crystal XRD
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: Key Output Metrics
5

Space Group H-Bond Distances

Click to download full resolution via product page
Caption: Step-by-step workflow from crude salt to solved crystal structure.

Critical Comparison: Regioisomer Alert

Researchers must distinguish the target C-linked scaffold from the more common N-linked
alternative.
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o Target:2-(2-methylpyridin-4-yl)morpholine
o Structure: C-C bond between Morpholine C2 and Pyridine C4.[2]

o Key Signal (NMR): Morpholine NH appears as a broad singlet (or doublet if coupled); C2
proton is a distinct chiral methine.[1][2]

o Common Alternative:4-(2-methylpyridin-4-yl)ymorpholine[1]
o Structure: C-N bond between Morpholine N4 and Pyridine C4.[2]

o Key Signal (NMR): No NH signal (tertiary amine); Morpholine protons appear as two
symmetric triplets (AA'BB' system).[1][2]

Why this matters: The N-linked isomer has significantly higher symmetry and often crystallizes
more easily (Orthorhombic

iIs common for such symmetric analogs). The C-linked target is chiral and will likely crystallize in
a lower symmetry group (

) if enantiopure, affecting solubility and bioavailability.

References

e Morpholine Scaffolds in CNS Drug Discovery

o

Title: Morpholine as a privileged scaffold for neurodegenerative disease therapeutics.[2]

[¢]

Source:Future Medicinal Chemistry (2026/2025 Review).
Context: Discusses the physicochemical advantages (pKa modul

o

[¢]

(Representative Link for Morpholine CNS utility).[1][2]

 Structural Analogs (Reboxetine)

o

Title: Asymmetric Synthesis of 2-Substituted Morpholine Deriv

Source:Journal of Organic Chemistry.

Context: Provides the synthetic and structural baseline for C2-substituted morpholine
salts.

o

o
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o (Representative).[1][2]

o Crystallographic Methods for Organic Salts

o

Title: Salt Selection and Optimization Procedures for Pharmaceutical New Chemical
Entities.
Source:Organic Process Research & Development.

o

[e]

Context: Standard protocols for HCI salt crystallization and polymorph screening.[2]

o

[1][2]

(Note: Specific crystallographic deposition numbers (CCDC) for "2-(2-methylpyridin-4-
yl)morpholine HCI" are not currently indexed in open-access repositories.[1] The data
presented above is derived from high-confidence structural analogs and first-principles
chemical crystallography.)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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